Cas no 123732-04-7 (1-(4-bromophenoxy)heptane)

• Product Name: 1-(4-bromophenoxy)heptane
• CAS No: 123732-04-7
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• MDL: MFCD00173752
• CID: 91575
• PubChem ID: 599102
• Update Time: 2025-04-18

1-(4-bromophenoxy)heptane Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)heptane
• 4-n-Heptyloxybromobenzene
• 1-Bromo-4-n-heptyloxybenzene
• 1-bromo-4-(heptyloxy)Benzene
• 1-bromo-4-heptoxybenzene
• p-Bromo(heptyloxy)benzene
• 1-bromo-4-(n-heptyloxy)benzene
• 1-n-heptyloxy-4-bromobenzene
• 4-BROMO-(HEPTYLOXY)BENZENE
• DTXSID90344743
• MFCD00173752
• AKOS005767169
• W-205179
• Benzene, 1-bromo-4-(heptyloxy)-
• FT-0605655
• 123732-04-7
• SCHEMBL917687
• 1-Bromo-4-heptyloxybenzene
• G78031
• DB-041740

• MDL： MFCD00173752
• Inchi： 1S/C13H19BrO/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10H,2-6,11H2,1H3
• InChI Key： DSCVEUSJTAFLBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCCCC

Computed Properties

• Exact Mass: 270.06200
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.185
• Boiling Point: 314.9°Cat760mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.511
• PSA: 9.23000
• LogP: 4.79830
• Solubility: Insoluble in water

1-(4-bromophenoxy)heptane Security Information

• Safety Instruction： S24/25